Cas no 1337180-70-7 (5-(1-aminoethyl)-N,N-diethyl-pyridin-2-amine)

5-(1-Aminoethyl)-N,N-diethyl-pyridin-2-amine is a pyridine derivative featuring both aminoethyl and diethylamino functional groups, offering versatile reactivity for synthetic applications. Its structure enables potential use as an intermediate in pharmaceuticals, agrochemicals, or coordination chemistry due to its chelating properties. The presence of multiple nitrogen sites enhances its ability to participate in nucleophilic reactions or form stable complexes with metal ions. This compound may also serve as a precursor for further functionalization, such as reductive amination or cross-coupling reactions. Its balanced lipophilicity and basicity make it suitable for fine-tuning physicochemical properties in drug design. Proper handling under inert conditions is recommended due to potential sensitivity.
5-(1-aminoethyl)-N,N-diethyl-pyridin-2-amine structure
1337180-70-7 structure
Product Name:5-(1-aminoethyl)-N,N-diethyl-pyridin-2-amine
CAS No:1337180-70-7
MF:C11H19N3
MW:193.2887
MDL:MFCD21089672
CID:4741372
PubChem ID:79884899
Update Time:2026-02-25

5-(1-aminoethyl)-N,N-diethyl-pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-(1-Aminoethyl)-N,N-diethylpyridin-2-amine
    • [5-(1-Amino-ethyl)-pyridin-2-yl]-diethyl-amine
    • CID 79884899
    • 5-(1-aminoethyl)-N,N-diethyl-pyridin-2-amine
    • CS-0152032
    • BS-15067
    • D80847
    • 1337180-70-7
    • AKOS018444105
    • MDL: MFCD21089672
    • Inchi: 1S/C11H19N3/c1-4-14(5-2)11-7-6-10(8-13-11)9(3)12/h6-9H,4-5,12H2,1-3H3
    • InChI Key: JOCZWXSAKIDFET-UHFFFAOYSA-N
    • SMILES: N(C([H])([H])C([H])([H])[H])(C([H])([H])C([H])([H])[H])C1C([H])=C([H])C(=C([H])N=1)C([H])(C([H])([H])[H])N([H])[H]

Computed Properties

  • Exact Mass: 193.157898g/mol
  • Monoisotopic Mass: 193.157898g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.2
  • Molecular Weight: 193.29g/mol
  • XLogP3: 1.3

5-(1-aminoethyl)-N,N-diethyl-pyridin-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-RD814-50mg
5-(1-aminoethyl)-N,N-diethyl-pyridin-2-amine
1337180-70-7 97%
50mg
466.0CNY 2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-RD814-200mg
5-(1-aminoethyl)-N,N-diethyl-pyridin-2-amine
1337180-70-7 97%
200mg
1400.0CNY 2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-RD814-250mg
5-(1-aminoethyl)-N,N-diethyl-pyridin-2-amine
1337180-70-7 97%
250mg
1863CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-RD814-100mg
5-(1-aminoethyl)-N,N-diethyl-pyridin-2-amine
1337180-70-7 97%
100mg
905CNY 2021-05-07
Chemenu
CM325379-250mg
5-(1-aminoethyl)-N,N-diethylpyridin-2-amine
1337180-70-7 95%+
250mg
$220 2022-06-13
Chemenu
CM325379-1g
5-(1-aminoethyl)-N,N-diethylpyridin-2-amine
1337180-70-7 95%+
1g
$582 2022-06-13
eNovation Chemicals LLC
Y1055843-1g
5-(1-aminoethyl)-N,N-diethylpyridin-2-amine
1337180-70-7 95%
1g
$900 2024-07-24
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB98211-100MG
5-(1-aminoethyl)-N,N-diethyl-pyridin-2-amine
1337180-70-7 95%
100MG
¥ 851.00 2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB98211-250MG
5-(1-aminoethyl)-N,N-diethyl-pyridin-2-amine
1337180-70-7 95%
250MG
¥ 1,273.00 2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB98211-500MG
5-(1-aminoethyl)-N,N-diethyl-pyridin-2-amine
1337180-70-7 95%
500MG
¥ 2,230.00 2023-03-30

Additional information on 5-(1-aminoethyl)-N,N-diethyl-pyridin-2-amine

Recent Advances in the Study of 5-(1-aminoethyl)-N,N-diethyl-pyridin-2-amine (CAS: 1337180-70-7)

In recent years, the compound 5-(1-aminoethyl)-N,N-diethyl-pyridin-2-amine (CAS: 1337180-70-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine-based structure and aminoethyl substituent, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound for drug development.

One of the key areas of research has been the exploration of 5-(1-aminoethyl)-N,N-diethyl-pyridin-2-amine as a modulator of specific biological targets. Recent findings published in the Journal of Medicinal Chemistry highlight its affinity for certain G-protein-coupled receptors (GPCRs), which are critical in signal transduction pathways. The study utilized advanced computational modeling and in vitro assays to demonstrate the compound's binding efficacy and selectivity, suggesting its potential as a scaffold for designing novel GPCR-targeted therapeutics.

Another significant development involves the optimization of synthetic routes for 5-(1-aminoethyl)-N,N-diethyl-pyridin-2-amine. A 2023 study in Organic & Biomolecular Chemistry reported an improved synthetic protocol that enhances yield and purity while reducing environmental impact. The researchers employed green chemistry principles, such as catalytic hydrogenation and solvent-free conditions, to achieve a more sustainable production process. This advancement is particularly relevant for scaling up production in pharmaceutical manufacturing.

Furthermore, preclinical studies have investigated the pharmacokinetic and safety profiles of 5-(1-aminoethyl)-N,N-diethyl-pyridin-2-amine. Data from animal models indicate favorable bioavailability and low toxicity, supporting its potential for further clinical development. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects, which are currently being addressed through structural derivatization and formulation strategies.

In conclusion, the ongoing research on 5-(1-aminoethyl)-N,N-diethyl-pyridin-2-amine (CAS: 1337180-70-7) underscores its versatility and promise in drug discovery. Future studies are expected to focus on translational applications, including its efficacy in disease models and potential partnerships for commercial development. The compound's unique chemical properties and biological activity make it a compelling candidate for further investigation in the pharmaceutical industry.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司